Cas no 94139-01-2 (Butanoic acid,4-cycloocten-1-yl ester)

• Product Name: Butanoic acid,4-cycloocten-1-yl ester
• CAS No: 94139-01-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 808762
• PubChem ID: 6366468
• Update Time: 2025-04-19

Butanoic acid,4-cycloocten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-cycloocten-1-yl ester
• 4-cycloocten-1-yl butyrate
• cyclooct-4-en-1-yl butanoate
• 94139-01-2
• 4-Cycloocten-1-yl butanoate
• EINECS 303-015-3
• DTXSID101310396

• Inchi： 1S/C12H20O2/c1-2-8-12(13)14-11-9-6-4-3-5-7-10-11/h3-4,11H,2,5-10H2,1H3/b4-3-
• InChI Key： XUEDLQFTUOWOOY-ARJAWSKDSA-N
• SMILES： O(C(CCC)=O)C1CCC=CCCC1 |c:9|

Computed Properties

• Exact Mass: 196.14633
• Monoisotopic Mass: 196.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Experimental Properties

• Density: 0.95
• Boiling Point: 259.7°Cat760mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.469